
A Comprehensive Technical Guide to the Safe
Handling of Stearic Acid-d35

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Stearic Acid-d35

Cat. No.: B099391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental

considerations for Stearic Acid-d35 (CAS No: 17660-51-4). Designed for laboratory personnel,

it synthesizes data from safety data sheets and technical documents to ensure safe and

effective use in research and development settings.

Compound Identification and Properties
Stearic Acid-d35 is a deuterated form of stearic acid, a saturated long-chain fatty acid.[1][2]

The replacement of hydrogen atoms with deuterium makes it a valuable tool in metabolic

research, lipidomics, and as an internal standard for quantitative analysis by mass

spectrometry.[1][3][4] Its chemical formula is CD₃(CD₂)₁₆COOH.[5]

Table 1: Physical and Chemical Properties of Stearic Acid-d35
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Property Value Source(s)

CAS Number 17660-51-4 [6]

Synonyms
Octadecanoic-d35 acid, C18:0-

d35
[7]

Molecular Formula C₁₈D₃₅HO₂ [8]

Molecular Weight ~319.69 g/mol [5][8]

Appearance
White solid, crystalline flakes,

or powder
[3][9][10]

Melting Point 68-70 °C [3][5]

Boiling Point 361 °C [3][5]

Flash Point 113 °C (Closed cup) [5]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

ether, chloroform, and

benzene.[3][9]

[3][9]

Isotopic Purity ≥98 atom % D [5][11]

Chemical Purity ≥98-99% [2][11]

Hazard Identification and Toxicology
The hazard classification for Stearic Acid-d35 can vary between suppliers. It is crucial to

consult the specific safety data sheet provided with the product. Generally, it is considered a

substance with low toxicity but can cause irritation.

Table 2: GHS Hazard Classifications
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Hazard GHS Classification Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3 (Respiratory)
H335: May cause respiratory

irritation

Source:[6]

Some suppliers classify the substance as non-hazardous under the Globally Harmonized

System (GHS).[7] However, due to its irritant properties, proper precautions should always be

taken.

Toxicological Data

Toxicological data for the deuterated form is limited. The values below are for the non-

deuterated Stearic Acid (CAS 57-11-4), which is structurally similar.

Table 3: Acute Toxicity Data for Stearic Acid (Non-Deuterated)

Route Species Value Source(s)

Oral LD50 Rat 4,600 mg/kg [12]

Dermal LD50 Rabbit > 5,000 mg/kg [12]

Carcinogenicity: No component of this product is identified as a probable, possible, or

confirmed human carcinogen by IARC, ACGIH, or NTP.[6]
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Exposure Event

Immediate Response Protocol

Medical Follow-Up

Potential Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

Identify Exposure Route

Administer Specific First Aid
(See Section 4)

Assess Severity of Symptoms

Seek Professional Medical Attention

If symptoms persist
or are severe

Provide SDS to Physician

Click to download full resolution via product page

Caption: General hazard identification and response workflow.

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintain the integrity of Stearic Acid-d35 and

ensure personnel safety.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[6]

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[6]

Skin and Body Protection: Wear a lab coat or other protective clothing.[6]

Engineering Controls:

Use only in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation

of dust.[6]

Handling:

Avoid breathing dust, fumes, or vapors.[6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[6][12]

Minimize freeze-thaw cycles to maintain stability. Aliquoting into smaller, single-use vials is

recommended.[11]

To prevent hydrogen-deuterium (H-D) exchange, handle in a dry environment and under an

inert atmosphere (e.g., argon or nitrogen) when possible.[13]

Storage:

Store in a tightly closed container.

Storage temperature recommendations vary. Some sources suggest room temperature,

while others recommend -20°C for long-term stability, especially when dissolved in a solvent.

[2][11][14] Always follow the supplier's recommendation.

Store locked up and in a dry, well-ventilated place.[6]

Avoid strong oxidizing agents, acids, and alkalis.[6]
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1. Preparation
- Confirm Ventilation (Fume Hood)
- Don PPE (Gloves, Goggles, Coat)

2. Handling Solid
- Weigh in a contained space

- Avoid generating dust
- Use clean, dry tools

3. Dissolution (If applicable)
- Use appropriate organic solvent
- Handle under inert atmosphere

4. Experimental Use
- Follow established protocol

5. Storage
- Tightly sealed container

- Recommended temperature (-20°C or RT)
- Protect from moisture

6. Cleanup & Disposal
- Decontaminate surfaces

- Dispose of waste per local regulations
 

Biological Sample
(e.g., Plasma, Tissue)

Spike with known amount
of Stearic Acid-d35

Lipid Extraction
(e.g., Folch Method)

Derivatization
(Optional, for GC-MS)

LC-MS or GC-MS Analysis

Data Processing & Quantification
(Ratio of Analyte to Internal Standard)

Apoptosis Regulators

Stearic Acid

Bcl2
(Anti-apoptotic)

 decreases

Bax
(Pro-apoptotic)

 increases

cIAP2
(Anti-apoptotic)

 decreases

Caspase-3
(Executioner) Apoptosis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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